4-acetyl-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide
Description
4-acetyl-N-(2-(3,5-dimethylphenoxy)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H21NO4S and its molecular weight is 347.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Screening
Benzenesulfonamide derivatives have been synthesized and evaluated for their biological potential, including antimicrobial and enzyme inhibition activities. For instance, compounds with dimethylphenyl substitutions were screened against both Gram-negative and Gram-positive bacteria and tested for enzyme inhibition potential against lipoxygenase and chymotrypsin, demonstrating moderate to good activities (Aziz‐ur‐Rehman et al., 2014).
Antitumor and Enzyme Inhibition
Another study focused on the synthesis of benzenesulfonamide derivatives and their evaluation for in vitro antitumor activity against HepG2 and MCF-7 cell lines. The study also explored the potential interaction of these compounds against KSHV thymidylate synthase complex, showing promising antitumor activities and highlighting their potential in cancer research (Asmaa M. Fahim & Mona A. Shalaby, 2019).
Antioxidant and Enzyme Inhibitory Profile
Compounds incorporating 1,3,5-triazine structural motifs and benzenesulfonamides have shown moderate antioxidant properties and inhibitory effects on enzymes related to diseases like Alzheimer's and Parkinson's. This research underscores the potential of benzenesulfonamide derivatives in developing treatments for neurodegenerative diseases (Nabih Lolak et al., 2020).
Structural and Molecular-Electronic Studies
Investigations into the structural and molecular-electronic characteristics of benzenesulfonamide derivatives have provided insights into their chemical behaviors, which are crucial for designing compounds with specific biological activities. These studies involve X-ray diffraction, quantum-chemical calculations, and kinetic investigations, enhancing our understanding of their potential applications in various scientific fields (L. Rublova et al., 2017).
Properties
IUPAC Name |
4-acetyl-N-[2-(3,5-dimethylphenoxy)ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-13-10-14(2)12-17(11-13)23-9-8-19-24(21,22)18-6-4-16(5-7-18)15(3)20/h4-7,10-12,19H,8-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBJPBPJCQBCGRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCCNS(=O)(=O)C2=CC=C(C=C2)C(=O)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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